Cas no 1378823-95-0 (5-(trifluoromethyl)thiophen-3-amine)

• Product Name: 5-(trifluoromethyl)thiophen-3-amine
• CAS No: 1378823-95-0
• MF: C₅H₄F₃NS
• MW: 167.152170181274
• MDL: MFCD16617638
• CID: 4777838
• PubChem ID: 23464325
• Update Time: 2026-02-27

5-(trifluoromethyl)thiophen-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Trifluoromethyl-thiophen-3-ylamine
• 5-(trifluoromethyl)thiophen-3-amine
• SB33217
• 4-AMINO-2-(TRIFLUOROMETHYL)THIOPHENE

• MDL： MFCD16617638
• Inchi： 1S/C5H4F3NS/c6-5(7,8)4-1-3(9)2-10-4/h1-2H,9H2
• InChI Key： FADIWFQRBAFKOU-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 125
• XLogP3: 1.8
• Topological Polar Surface Area: 54.3

Additional information on 5-(trifluoromethyl)thiophen-3-amine

Recent Advances in the Application of 5-(Trifluoromethyl)thiophen-3-amine (CAS: 1378823-95-0) in Chemical Biology and Pharmaceutical Research

The compound 5-(trifluoromethyl)thiophen-3-amine (CAS: 1378823-95-0) has recently emerged as a key building block in medicinal chemistry and drug discovery due to its unique physicochemical properties and versatile reactivity. This heterocyclic amine, featuring a trifluoromethyl group at the 5-position of the thiophene ring, has demonstrated significant potential in the development of novel bioactive molecules targeting various disease pathways.

Recent studies have highlighted the importance of this scaffold in the design of kinase inhibitors, particularly for cancer therapeutics. The trifluoromethyl group enhances both the metabolic stability and membrane permeability of resulting compounds, while the thiophene core provides an excellent platform for further structural modifications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into potent and selective EGFR inhibitors with improved pharmacokinetic profiles compared to previous generations of compounds.

In the field of CNS drug discovery, 5-(trifluoromethyl)thiophen-3-amine has shown promise as a precursor for serotonin receptor modulators. Research teams at several pharmaceutical companies have reported its use in developing novel antidepressants with faster onset of action and reduced side effects. The electron-withdrawing nature of the CF3 group appears to positively influence receptor binding affinity while maintaining favorable drug-like properties.

The synthetic applications of this compound have also expanded significantly. A recent Nature Communications paper described an innovative palladium-catalyzed cross-coupling methodology that enables efficient functionalization of the amine group while preserving the integrity of the trifluoromethyl substituent. This breakthrough has opened new avenues for rapid diversification of this scaffold in combinatorial chemistry approaches.

From a safety and toxicology perspective, recent ADMET studies indicate that derivatives of 5-(trifluoromethyl)thiophen-3-amine generally exhibit favorable metabolic stability with minimal cytochrome P450 inhibition. However, researchers note that careful consideration must be given to the potential formation of reactive metabolites when designing compounds containing this moiety, particularly for chronic administration therapies.

Looking forward, the pharmaceutical industry appears poised to increase utilization of this building block, with several candidates containing the 5-(trifluoromethyl)thiophen-3-amine core currently in preclinical development for oncology, inflammation, and CNS disorders. Its combination of synthetic accessibility and desirable physicochemical properties makes it particularly attractive for fragment-based drug discovery approaches that are gaining prominence in modern medicinal chemistry.